Cas no 2171644-22-5 (3-({2-4-(benzyloxy)phenylethyl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-({2-4-(benzyloxy)phenylethyl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171644-22-5
• MF: C₃₄H₃₂N₂O₆
• MW: 564.627689361572
• CID: 6258421
• PubChem ID: 165537305
• Update Time: 2025-05-22

3-({2-4-(benzyloxy)phenylethyl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({2-4-(benzyloxy)phenylethyl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-({2-[4-(benzyloxy)phenyl]ethyl}carbamoyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1512010
• 2171644-22-5

• Inchi： 1S/C34H32N2O6/c37-32(38)20-31(33(39)35-19-18-23-14-16-25(17-15-23)41-21-24-8-2-1-3-9-24)36-34(40)42-22-30-28-12-6-4-10-26(28)27-11-5-7-13-29(27)30/h1-17,30-31H,18-22H2,(H,35,39)(H,36,40)(H,37,38)
• InChI Key： HVFXSUKSZNRHCW-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCC1C=CC(=CC=1)OCC1C=CC=CC=1)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 564.22603674g/mol
• Monoisotopic Mass: 564.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 13
• Complexity: 861
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 114Ų

Additional information on 3-({2-4-(benzyloxy)phenylethyl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Comprehensive Overview of 3-({2-4-(benzyloxy)phenylethyl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171644-22-5)

3-({2-4-(benzyloxy)phenylethyl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171644-22-5) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. This compound features a unique molecular structure that combines a benzyloxy group with a fluorenylmethoxycarbonyl (Fmoc) protecting group, making it particularly valuable in solid-phase peptide synthesis (SPPS). Researchers frequently search for Fmoc-protected amino acid derivatives due to their critical role in drug development and biotechnology applications.

The compound’s structure is characterized by the presence of a carbamoyl linkage and a propanoic acid moiety, which enhance its reactivity and solubility in organic solvents. These properties are essential for its application in the synthesis of complex peptides, a topic of high interest in current biopharmaceutical research. The Fmoc group is particularly noteworthy as it is widely used in peptide synthesis due to its stability under basic conditions and ease of removal under mild acidic conditions, making 3-({2-4-(benzyloxy)phenylethyl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid a preferred choice for researchers.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in personalized medicine and therapeutic protein development. This compound plays a pivotal role in these fields, as it enables the efficient assembly of peptide chains with high precision. Its benzyloxy and Fmoc functionalities are frequently discussed in scientific forums and publications, reflecting their importance in modern drug discovery pipelines.

From a commercial perspective, 3-({2-4-(benzyloxy)phenylethyl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is supplied by leading chemical manufacturers specializing in high-purity research chemicals. The compound’s CAS No. 2171644-22-5 is often used as a unique identifier in procurement databases, ensuring accurate sourcing for laboratories. Given its niche application, suppliers emphasize its low impurity levels and consistent batch-to-batch quality, which are critical for reproducible experimental results.

Researchers exploring peptide-based therapeutics frequently inquire about the stability and handling of Fmoc-protected compounds. This derivative is known for its compatibility with standard SPPS protocols, reducing the need for specialized equipment or conditions. Additionally, its propanoic acid tail allows for further functionalization, making it a versatile building block in medicinal chemistry.

The compound’s relevance extends to academic research, where it is used to investigate peptide-protein interactions and enzyme mechanisms. Its benzyloxy group, in particular, has been studied for its role in modulating solubility and binding affinity. These attributes align with current trends in structure-activity relationship (SAR) studies, a hot topic in computational chemistry and molecular modeling.

In summary, 3-({2-4-(benzyloxy)phenylethyl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171644-22-5) is a cornerstone in peptide synthesis and pharmaceutical research. Its unique structural features, combined with its applicability in cutting-edge biotechnological applications, make it a sought-after reagent. As the demand for precision therapeutics grows, this compound is poised to remain a critical tool for scientists worldwide.